Cas no 801292-27-3 ([1,1'-Biphenyl]-2,6-dicarboxaldehyde,4-methyl-)

[1,1'-Biphenyl]-2,6-dicarboxaldehyde,4-methyl- structure
801292-27-3 structure
Product Name:[1,1'-Biphenyl]-2,6-dicarboxaldehyde,4-methyl-
CAS No:801292-27-3
MF:C15H12O2
MW:224.254584312439
CID:713017
PubChem ID:45097861
Update Time:2025-04-19

[1,1'-Biphenyl]-2,6-dicarboxaldehyde,4-methyl- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-2,6-dicarboxaldehyde,4-methyl-
    • [1,1-Biphenyl]-2,6-dicarboxaldehyde,4-methyl-(9CI)
    • 5-methyl-2-phenylbenzene-1,3-dicarbaldehyde
    • 801292-27-3
    • [1,1-biphenyl]-2,6-dicarbaldehyde,4-methyl-
    • Inchi: 1S/C15H12O2/c1-11-7-13(9-16)15(14(8-11)10-17)12-5-3-2-4-6-12/h2-10H,1H3
    • InChI Key: QEOXOEZERRQKOW-UHFFFAOYSA-N
    • SMILES: O=CC1C=C(C)C=C(C=O)C=1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 224.083729621g/mol
  • Monoisotopic Mass: 224.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 34.1Ų

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